Cas no 215942-31-7 (Carbamic acid, dipropyl-, phenylmethyl ester)

• Product Name: Carbamic acid, dipropyl-, phenylmethyl ester
• CAS No: 215942-31-7
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 1402487
• PubChem ID: 11846245
• Update Time: 2025-04-20

Carbamic acid, dipropyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, dipropyl-, phenylmethyl ester
• DB-108524
• 215942-31-7
• SCHEMBL3083608

• Inchi： 1S/C14H21NO2/c1-3-10-15(11-4-2)14(16)17-12-13-8-6-5-7-9-13/h5-9H,3-4,10-12H2,1-2H3
• InChI Key： NJZUPPHIKMMTTC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCC)CCC)=O

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls